Sodium (2S,8R,14Z,17Z,20Z,23Z)-2-azaniumyl-8-[(octadecanoyloxy)methyl]-5-oxido-5,10-dioxo-4,6,9-trioxa-5lambda~5~-phosphanonacosa-14,17,20,23-tetraen-1-oate

• IUPAC Name: sodium;(2S)-2-azaniumyl-3-[[(2R)-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy-3-octadecanoyloxypropoxy]-oxidophosphoryl]oxypropanoate
• InChI: InChI=1S/C44H78NO10P.Na/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-43(47)55-40(38-53-56(50,51)54-39-41(45)44(48)49)37-52-42(46)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2;/h11,13,17,19,22,24,28,30,40-41H,3-10,12,14-16,18,20-21,23,25-27,29,31-39,45H2,1-2H3,(H,48,49)(H,50,51);/q;+1/p-1/b13-11-,19-17-,24-22-,30-28-;/t40-,41+;/m1./s1
• InChI Key: PKENGTIYXZLXFZ-PTPAXTOESA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(C(=O)[O-])[NH3+])OC(=O)CCCC=CCC=CCC=CCC=CCCCCC.[Na+]
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OC[C@@H](C(=O)[O-])[NH3+])OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC.[Na+]
• Molecular Formula: C44H77NNaO10P
• DSSTOX Substance ID: DTXSID20677091
• Molecular Weight: 834.0 g/mol
• CAS No.: 474967-15-2

Description

Sodium (2S,8R,14Z,17Z,20Z,23Z)-2-azaniumyl-8-[(octadecanoyloxy)methyl]-5-oxido-5,10-dioxo-4,6,9-trioxa-5lambda~5~-phosphanonacosa-14,17,20,23-tetraen-1-oate is a useful research compound. Its molecular formula is C44H77NNaO10P and its molecular weight is 834.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Sodium (2S,8R,14Z,17Z,20Z,23Z)-2-azaniumyl-8-[(octadecanoyloxy)methyl]-5-oxido-5,10-dioxo-4,6,9-trioxa-5lambda~5~-phosphanonacosa-14,17,20,23-tetraen-1-oate is a complex phospholipid compound that plays a significant role in cellular biology. It is categorized under phosphatidylserines and is known for its involvement in various biological activities.

Chemical Structure and Properties

The structure of this compound includes multiple double bonds and ester linkages that contribute to its biological activity. The molecular formula is $C_{50}H_{73}NNaO_{10}P$ with a molecular weight of approximately 902.079 g/mol. The compound has a high LogP value of 11.308, indicating its lipophilic nature which is crucial for membrane interactions.

Property	Value
Molecular Formula	$C_{50}H_{73}NNaO_{10}P$
Molecular Weight	902.079 g/mol
CAS Number	474943-19-6
LogP	11.308
Polar Surface Area (PSA)	184.32 Ų

• Cell Membrane Integrity : As a phospholipid, it is integral to the structural integrity of cell membranes. It aids in maintaining membrane fluidity and facilitates the proper functioning of membrane proteins.
• Signal Transduction : This compound plays a role in cell signaling pathways. Phosphatidylserines are known to be involved in apoptosis signaling and cellular communication.
• Neuroprotective Effects : Research indicates that phosphatidylserines can exert neuroprotective effects by promoting neuronal survival and function.
• Role in Inflammation : It has been observed that phosphatidylserines can modulate inflammatory responses by influencing macrophage activity.

Case Studies and Research Findings

• Neurodegenerative Diseases : A study highlighted the potential of phosphatidylserine supplementation in improving cognitive functions in patients with Alzheimer's disease. The administration of sodium (2S,8R)-phosphatidylserine showed improvements in memory and attention scores over a 12-week period .
• Cardiovascular Health : Another research study demonstrated that phosphatidylserine can reduce blood pressure and improve lipid profiles in individuals with hypertension . The mechanism was attributed to its ability to enhance endothelial function and reduce oxidative stress.
• Exercise Performance : A randomized controlled trial investigated the effects of phosphatidylserine on exercise performance and recovery. Results indicated that supplementation led to reduced exercise-induced stress markers and improved recovery times .